Cas no 2570190-18-8 (Quinoline, 8-fluoro-2-methoxy-)

Quinoline, 8-fluoro-2-methoxy- structure
2570190-18-8 structure
Product Name:Quinoline, 8-fluoro-2-methoxy-
CAS No:2570190-18-8
MF:C10H8FNO
MW:177.175025939941
CID:5574847
PubChem ID:67303690
Update Time:2024-03-01

Quinoline, 8-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 8-fluoro-2-methoxy-
    • Inchi: 1S/C10H8FNO/c1-13-9-6-5-7-3-2-4-8(11)10(7)12-9/h2-6H,1H3
    • InChI Key: MIOIKPFFCHXRQK-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2F)C=CC=1OC

Computed Properties

  • Exact Mass: 177.058992041g/mol
  • Monoisotopic Mass: 177.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 259.4±20.0 °C(Predicted)
  • pka: 0.14±0.50(Predicted)
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